N-methyl-N-[(3-pyridin-3-ylisoxazol-5-yl)methyl]imidazo[1,2-a]pyridine-6-carboxamide

• IUPAC Name: N-methyl-N-[(3-pyridin-3-yl-1,2-oxazol-5-yl)methyl]imidazo[1,2-a]pyridine-6-carboxamide
• InChI: InChI=1S/C18H15N5O2/c1-22(18(24)14-4-5-17-20-7-8-23(17)11-14)12-15-9-16(21-25-15)13-3-2-6-19-10-13/h2-11H,12H2,1H3
• InChI Key: VEXPTEWTFYSMBT-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=NO1)C2=CN=CC=C2)C(=O)C3=CN4C=CN=C4C=C3
• Molecular Formula: C18H15N5O2
• Molecular Weight: 333.3 g/mol

Description

N-methyl-N-[(3-pyridin-3-ylisoxazol-5-yl)methyl]imidazo[1,2-a]pyridine-6-carboxamide is a useful research compound. Its molecular formula is C18H15N5O2 and its molecular weight is 333.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 333.12257474 g/mol and the complexity rating of the compound is 476. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Medicinal Chemistry and Drug Design

N-methyl-N-[(3-pyridin-3-ylisoxazol-5-yl)methyl]imidazo[1,2-a]pyridine-6-carboxamide derivatives are explored for their potential in addressing diverse therapeutic targets. For example, the synthesis and biological evaluation of imidazo[1,2-a]pyridines as antiulcer agents indicate the potential for these compounds to act as antisecretory and cytoprotective antiulcer agents, although no significant antisecretory activity was observed in some models, but good cytoprotective properties were noted (Starrett et al., 1989). Additionally, these compounds have been studied for their antibacterial activity, with some showing promising results against Bacillus subtilis, suggesting a potential role in inhibiting bacterial beta subunit of DNA gyrase (Budumuru et al., 2018).

Pharmacological Research

In pharmacology, imidazo[1,2-a]pyridines have been recognized for their diverse pharmacological properties. Recent progress in understanding these properties highlights their significance as enzyme inhibitors, receptor ligands, and anti-infectious agents. This versatility underscores the potential of imidazo[1,2-a]pyridine derivatives in developing new therapeutic agents (Enguehard-Gueiffier & Gueiffier, 2007).

Organic Synthesis and Chemical Biology

Imidazo[1,2-a]pyridines also play a crucial role in the field of organic synthesis and chemical biology. For instance, the synthesis of imidazo[1,2-a]pyridines involves innovative methods like "water-mediated" hydroamination and silver-catalyzed aminooxygenation, demonstrating the compound's versatility in synthesis applications and potential as a scaffold for further chemical modifications (Mohan et al., 2013). Furthermore, imidazo[1,5-a]pyridines, closely related structures, provide a versatile architecture for stable N-heterocyclic carbenes, showcasing the scaffold's utility in generating new chemical entities (Alcarazo et al., 2005).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many imidazo[1,2-a]pyridine derivatives have biological activity and are used in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, it should be handled with care to avoid exposure.

Future Directions

The future directions for research on this compound would likely involve further exploration of its potential uses, particularly in medicinal chemistry.